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Compound of Interest

Compound Name: 306-012B-3

Cat. No.: B11934587

For researchers, scientists, and drug development professionals handling 306-012B-3, a
comprehensive understanding of safety and handling procedures is paramount. This ionizable
lipidoid, primarily utilized in the formulation of lipid nanoparticles (LNPs) for antisense
oligonucleotide (ASO) delivery, requires careful management to ensure laboratory safety and
experimental integrity.[1]

Personal Protective Equipment (PPE)

When handling 306-012B-3, the use of appropriate personal protective equipment is
mandatory to prevent exposure. The following table summarizes the required PPE based on
the available safety data.
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PPE Category Item Specifications

Hand Protection Chemical-resistant gloves Nitrile or other suitable material

_ Must be worn to protect
Eye and Face Protection Safety glasses or goggles )
against splashes

Recommended when there is

Face shield o ] )
a significant risk of splashing
) To protect skin and personal
Body Protection Laboratory coat )
clothing
Use in a well-ventilated area. If
) ) ) ) dusts or aerosols may be
Respiratory Protection Not typically required

generated, a respirator may be

necessary.

Data compiled from the Safety Data Sheet for 306-012B-3.[2]

Handling and Storage

Proper handling and storage are critical to maintain the stability of 306-012B-3 and to prevent
accidental exposure.

e Handling: Ensure adequate ventilation in the handling area. Avoid direct contact with the
substance.[2]

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place.

Operational and Disposal Plan

A clear plan for the use and disposal of 306-012B-3 is essential for operational efficiency and

safety.

The following diagram outlines a typical workflow for handling 306-012B-3 from receipt to
disposal.
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Experimental Workflow for 306-O12B-3
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Caption: A flowchart outlining the key steps for safely handling 306-012B-3 in a laboratory
setting.

Dispose of 306-012B-3 and any contaminated materials in accordance with local, state, and
federal regulations. It is crucial to consult your institution's specific waste disposal protocols.

Safety Profile in Preclinical Studies

Studies involving lipid nanoparticles formulated with 306-012B-3 have shown a favorable
safety profile in mice. When used for ASO delivery, these LNPs demonstrated minimal systemic
immune responses and no signs of liver or kidney toxicity at doses up to 5 mg/kg.[3][4]
Specifically, there were no elevations in hepatic or renal biomarkers and no histopathological
toxicity observed.[1] While this in-vivo data is encouraging, it does not replace the need for
stringent adherence to PPE and handling guidelines when working with the raw chemical
compound in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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